1-{3-[(4-methylphenyl)thio]propanoyl}pyrrolidine

• IUPAC Name: 3-(4-methylphenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C14H19NOS/c1-12-4-6-13(7-5-12)17-11-8-14(16)15-9-2-3-10-15/h4-7H,2-3,8-11H2,1H3
• InChI Key: WKDKTLIJLHJGBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCC(=O)N2CCCC2
• Molecular Formula: C14H19NOS
• Molecular Weight: 249.37 g/mol

Description

1-{3-[(4-methylphenyl)thio]propanoyl}pyrrolidine, also known as MPTP, is a chemical compound that has gained attention in scientific research due to its potential applications in the fields of medicine and pharmacology. MPTP is a pyrrolidine derivative that has been synthesized through various methods and has been found to have significant effects on the biochemical and physiological processes of the human body.

Mechanism of Action

1-{3-[(4-methylphenyl)thio]propanoyl}pyrrolidine is metabolized in the body to form 1-methyl-4-phenylpyridinium (MPP+) which is a neurotoxin that selectively damages dopaminergic neurons in the substantia nigra of the brain. This leads to a depletion of dopamine in the brain and the development of Parkinson's disease-like symptoms.
Biochemical and physiological effects:
1-{3-[(4-methylphenyl)thio]propanoyl}pyrrolidine has been found to have significant effects on the biochemical and physiological processes of the human body. It has been shown to induce oxidative stress, inflammation, and apoptosis in dopaminergic neurons, leading to the development of Parkinson's disease-like symptoms. Additionally, 1-{3-[(4-methylphenyl)thio]propanoyl}pyrrolidine has been found to have effects on other systems in the body, including the immune system and cardiovascular system.

Advantages and Limitations for Lab Experiments

1-{3-[(4-methylphenyl)thio]propanoyl}pyrrolidine has several advantages for use in lab experiments, including its ability to selectively damage dopaminergic neurons and induce Parkinson's disease-like symptoms. However, it also has several limitations, including the fact that it is a neurotoxin and can be dangerous to handle. Additionally, it has been found to have species-specific effects, meaning that its effects may differ between humans and non-human animals.

Future Directions

There are several future directions for research on 1-{3-[(4-methylphenyl)thio]propanoyl}pyrrolidine, including the development of new treatments for Parkinson's disease and the study of its effects on other systems in the body. Additionally, there is potential for the use of 1-{3-[(4-methylphenyl)thio]propanoyl}pyrrolidine as a research tool in the study of other neurological disorders. Further research is needed to fully understand the mechanisms of action of 1-{3-[(4-methylphenyl)thio]propanoyl}pyrrolidine and its potential applications in the fields of medicine and pharmacology.

Synthesis Methods

1-{3-[(4-methylphenyl)thio]propanoyl}pyrrolidine can be synthesized through a variety of methods, including the reaction of 1-(4-methylphenyl)thio-3-chloropropane with pyrrolidine in the presence of a base, or through the reaction of 1-(4-methylphenyl)thio-3-bromopropane with pyrrolidine in the presence of a reducing agent. These methods have been found to produce high yields of 1-{3-[(4-methylphenyl)thio]propanoyl}pyrrolidine with good purity.

Scientific Research Applications

1-{3-[(4-methylphenyl)thio]propanoyl}pyrrolidine has been extensively researched for its potential applications in the fields of medicine and pharmacology. It has been found to have significant effects on the central nervous system, including the ability to induce Parkinson's disease-like symptoms in humans and non-human primates. This has led to its use as a research tool in the study of Parkinson's disease and the development of potential treatments for the condition.